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Compound of Interest

Compound Name: Frunexian

Cat. No.: B10829284 Get Quote

For Research Use Only

Introduction
Frunexian (also known as EP-7041) is a potent and selective small molecule inhibitor of Factor

XIa (FXIa), a key serine protease in the intrinsic pathway of the blood coagulation cascade.[1]

By targeting FXIa, Frunexian effectively disrupts the amplification of thrombin generation,

making it a valuable tool for research in thrombosis, hemostasis, and the development of novel

anticoagulants.[1] Proper preparation of a stable, concentrated stock solution is the first critical

step for accurate and reproducible experimental results in cell-based assays, biochemical

assays, and in vivo studies.

These application notes provide a detailed protocol for the preparation, storage, and handling

of Frunexian stock solutions for research applications.

Chemical Properties
Frunexian is supplied as a solid, typically a crystalline powder. It is essential to be aware of its

chemical properties to ensure proper handling and storage.
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Property Value

Synonyms EP-7041

CAS Number 1803270-60-1

Molecular Formula C₁₉H₂₆N₄O₄

Molecular Weight 374.44 g/mol

Data Presentation: Solubility and Storage
Quantitative data regarding the solubility and recommended storage of Frunexian are

summarized in the table below for easy reference. It is highly recommended to use freshly

opened, anhydrous DMSO for the preparation of the stock solution, as hygroscopic DMSO can

significantly impact solubility.[1]

Parameter Value Source

Solubility in DMSO 100 mg/mL (267.07 mM) MedChemExpress[1]

Powder Storage
-20°C for 3 years, 4°C for 2

years

General guidance for small

molecules

Stock Solution Storage (-80°C) Up to 6 months MedChemExpress[1]

Stock Solution Storage (-20°C) Up to 1 month MedChemExpress[1]

Note: It is strongly advised to avoid repeated freeze-thaw cycles of the stock solution to

maintain its integrity and efficacy. Aliquoting the stock solution into single-use volumes is best

practice.

Experimental Protocol: Preparation of a 100 mM
Frunexian Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Frunexian in Dimethyl

Sulfoxide (DMSO).

Materials:
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Frunexian powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening the Frunexian vial, allow it to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

powder.

Weighing Frunexian: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of Frunexian powder. For example, to prepare 1 mL of a

100 mM stock solution, you would need 37.44 mg of Frunexian. Calculation: Molecular

Weight (374.44 g/mol ) x Molarity (0.1 mol/L) x Volume (0.001 L) = 0.03744 g or 37.44 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

Frunexian powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid

dissolution if precipitation is observed.[1] Visually inspect the solution to ensure there are no

visible particulates.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use sterile

cryovials. The volume of the aliquots should be based on the typical working concentrations

for your experiments to minimize waste and avoid freeze-thaw cycles.
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Labeling and Storage: Clearly label each aliquot with the compound name (Frunexian),

concentration (100 mM), solvent (DMSO), and the date of preparation. Store the aliquots at

-80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1

month).[1]

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for preparing the Frunexian stock

solution and its mechanism of action within the coagulation cascade.
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Caption: Workflow for Frunexian stock solution preparation.
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Caption: Frunexian inhibits Factor XIa in the coagulation cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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